Cas no 922139-40-0 (tert-butyl (2S,4S)-4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate)

Technical Introduction: tert-Butyl (2S,4S)-4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate is a chiral pyrrolidine derivative widely used as a key intermediate in organic synthesis and pharmaceutical applications. Its stereospecific (2S,4S) configuration ensures high enantioselectivity, making it valuable for asymmetric synthesis and drug development. The tert-butyloxycarbonyl (Boc) protecting group enhances stability during reactions, while the primary amine and hydroxymethyl functionalities offer versatile reactivity for further derivatization. This compound is particularly useful in peptide chemistry and the preparation of bioactive molecules. Its well-defined structure and high purity make it a reliable building block for researchers requiring precise control over molecular architecture.

tert-butyl (2S,4S)-4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate structure

922139-40-0 structure

Product Name:tert-butyl (2S,4S)-4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate

CAS No:922139-40-0

MF:C₁₀H₂₀N₂O₃

MW:216.277402877808

CID:796792

PubChem ID:44828599

Update Time:2025-10-29

tert-butyl (2S,4S)-4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- (2S,4S)-1-Boc-2-Hydroxymethyl-4-aminopyrrolidine hydrochloride
- (2S,4S)-1-BOC-2-hydroxymethyl-4-amino Pyrrolidine
- (2S,4S)-tert-butyl 4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate
- 1-Pyrrolidinecarboxylicacid, 4-amino-2-(hydroxymethyl)-, 1,1-dimethylethyl ester, (2S,4S)-
- tert-butyl (2S,4S)-4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate
- EN300-5464679
- 1217977-61-1
- (2S,4S)-4-Amino-2-hydroxymethyl-pyrrolidine-1-carboxylic acid tert-butyl ester
- (2S,4S)-1-Boc-4-amino-2-(hydroxymethyl)pyrrolidine
- 922139-40-0
- MFCD08704520
- AKOS015950906
- XLB13940
- rel-(2S,4S)-tert-Butyl4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate
- CS-0055782
- E76082
- 1-Pyrrolidinecarboxylicacid,4-amino-2-(hydroxymethyl)-,1,1-dimethylethyl ester,(2S,4S)-
- OCLZOKUGIXLYJZ-YUMQZZPRSA-N
- SCHEMBL2254798
- BS-42633
- rel-(2S,4S)-tert-Butyl 4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate
- cis-tert-Butyl 4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate
- t-Butyl (2S,4S)-4-amino-2-(hydroxymethyl)-1-pyrrolidinecarboxylate
- DTXSID40660809
- AKOS016015853
- A26644
- ALBB-034641
- 1-Pyrrolidinecarboxylic acid, 4-amino-2-(hydroxymethyl)-, 1,1-dimethylethyl ester, (2R,4R)-
- Inchi： 1S/C10H20N2O3/c1-10(2,3)15-9(14)12-5-7(11)4-8(12)6-13/h7-8,13H,4-6,11H2,1-3H3/t7-,8-/m0/s1
- InChI Key： OCLZOKUGIXLYJZ-YUMQZZPRSA-N
- SMILES： O(C(C)(C)C)C(N1C[C@H](C[C@H]1CO)N)=O

Computed Properties

Exact Mass: 216.147
Monoisotopic Mass: 216.147
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 237
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 75.8A^2
XLogP3: -0.2

Experimental Properties

PSA: 75.79000
LogP: 0.95360

tert-butyl (2S,4S)-4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate Pricemore >>

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SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-DX582-200mg	tert-butyl (2S,4S)-4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate	922139-40-0	95%	200mg	810.0CNY	2021-07-14
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